Cas no 2171668-96-3 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylazepan-1-yl)-4-oxobutanoic acid)

3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylazepan-1-yl)-4-oxobutanoic acid is a specialized Fmoc-protected amino acid derivative featuring a 2-methylazepane moiety. This compound is particularly valuable in peptide synthesis, where the Fmoc group ensures selective deprotection under mild basic conditions, facilitating controlled elongation of peptide chains. The incorporation of the 2-methylazepane structure introduces conformational constraints, which can enhance binding affinity and stability in target interactions. Its carboxylic acid functionality allows for further derivatization or conjugation, making it versatile for medicinal chemistry and bioconjugation applications. The compound is suited for solid-phase peptide synthesis (SPPS) and is often employed in the development of peptidomimetics and bioactive probes.
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylazepan-1-yl)-4-oxobutanoic acid structure
2171668-96-3 structure
Product Name:3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylazepan-1-yl)-4-oxobutanoic acid
CAS No:2171668-96-3
MF:C26H30N2O5
MW:450.526807308197
CID:6021933
PubChem ID:165536048
Update Time:2025-05-23

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylazepan-1-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylazepan-1-yl)-4-oxobutanoic acid
    • EN300-1504274
    • 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(2-methylazepan-1-yl)-4-oxobutanoic acid
    • 2171668-96-3
    • Inchi: 1S/C26H30N2O5/c1-17-9-3-2-8-14-28(17)25(31)23(15-24(29)30)27-26(32)33-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,17,22-23H,2-3,8-9,14-16H2,1H3,(H,27,32)(H,29,30)
    • InChI Key: YNQKMYVFHKARPZ-UHFFFAOYSA-N
    • SMILES: O(C(NC(CC(=O)O)C(N1CCCCCC1C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 450.21547206g/mol
  • Monoisotopic Mass: 450.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 691
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 95.9Ų

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylazepan-1-yl)-4-oxobutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1504274-0.05g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(2-methylazepan-1-yl)-4-oxobutanoic acid
2171668-96-3
0.05g
$2829.0 2023-06-05
Enamine
EN300-1504274-0.1g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(2-methylazepan-1-yl)-4-oxobutanoic acid
2171668-96-3
0.1g
$2963.0 2023-06-05
Enamine
EN300-1504274-0.25g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(2-methylazepan-1-yl)-4-oxobutanoic acid
2171668-96-3
0.25g
$3099.0 2023-06-05
Enamine
EN300-1504274-0.5g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(2-methylazepan-1-yl)-4-oxobutanoic acid
2171668-96-3
0.5g
$3233.0 2023-06-05
Enamine
EN300-1504274-1.0g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(2-methylazepan-1-yl)-4-oxobutanoic acid
2171668-96-3
1g
$3368.0 2023-06-05
Enamine
EN300-1504274-2.5g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(2-methylazepan-1-yl)-4-oxobutanoic acid
2171668-96-3
2.5g
$6602.0 2023-06-05
Enamine
EN300-1504274-5.0g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(2-methylazepan-1-yl)-4-oxobutanoic acid
2171668-96-3
5g
$9769.0 2023-06-05
Enamine
EN300-1504274-10.0g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(2-methylazepan-1-yl)-4-oxobutanoic acid
2171668-96-3
10g
$14487.0 2023-06-05
Enamine
EN300-1504274-50mg
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(2-methylazepan-1-yl)-4-oxobutanoic acid
2171668-96-3
50mg
$2829.0 2023-09-27
Enamine
EN300-1504274-100mg
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(2-methylazepan-1-yl)-4-oxobutanoic acid
2171668-96-3
100mg
$2963.0 2023-09-27

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylazepan-1-yl)-4-oxobutanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylazepan-1-yl)-4-oxobutanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171668-96-3, known as 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylazepan-1-yl)-4-oxobutanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and drug discovery. This compound is notable for its intricate structure, which combines elements of fluorenylmethoxycarbonyl (Fmoc) groups, azepane derivatives, and amino acids. Its unique properties make it a valuable tool in various research and therapeutic applications.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in the structure of this compound. The Fmoc moiety is attached to the amino group at the third position of the butanoic acid backbone. This arrangement not only enhances the stability of the molecule but also facilitates its use in peptide coupling reactions. Recent studies have highlighted the importance of Fmoc-based protecting groups in improving the efficiency of solid-phase synthesis, particularly in the development of complex peptides and proteins.

Another critical feature of this compound is the presence of a 2-methylazepan group at the fourth position. Azepanes are seven-membered nitrogen-containing rings that are often used as rigid scaffolds in drug design due to their ability to mimic protein-protein interaction surfaces. The substitution pattern of this azepane derivative introduces additional complexity and functionality to the molecule. Research has shown that such modifications can significantly influence the pharmacokinetic properties of compounds, including their bioavailability and metabolic stability.

The butanoic acid backbone serves as the central framework for this compound, providing a platform for attaching both the Fmoc and azepane groups. The oxo group at the fourth position adds further functional diversity, enabling this molecule to participate in a wide range of chemical reactions. Recent advancements in medicinal chemistry have emphasized the importance of such versatile structures in designing multi-target drugs with enhanced efficacy and reduced side effects.

From a synthetic perspective, this compound is typically prepared through a multi-step process involving nucleophilic substitutions, peptide couplings, and ring-forming reactions. The synthesis begins with the preparation of the Fmoc-amino acid derivative, followed by its coupling with a suitably modified azepane moiety. This process requires precise control over reaction conditions to ensure high yields and purity. Innovations in catalytic methods and green chemistry have significantly improved the efficiency of such syntheses, making them more sustainable and scalable.

In terms of applications, this compound has found utility in several areas. In peptide synthesis, it serves as an intermediate for constructing complex polypeptides with tailored functionalities. Its use as a building block in medicinal chemistry has led to the development of potential therapeutic agents targeting various disease states, including cancer and neurodegenerative disorders. Recent studies have explored its role as a modulator of protein-protein interactions (PPIs), an area that holds immense promise for developing novel therapeutics.

The pharmacological profile of this compound is another area of active research. Preclinical studies have demonstrated its ability to inhibit specific enzymes and modulate cellular signaling pathways. For instance, its interaction with proteasomal systems has been investigated as a potential strategy for treating conditions associated with protein misfolding. Additionally, its capacity to act as an allosteric regulator of key metabolic enzymes has opened new avenues for metabolic disease interventions.

From an analytical standpoint, modern techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in characterizing this compound's structure and properties. These methods provide insights into its conformational flexibility, stereochemistry, and interactions with biological targets. Advanced computational tools have further enhanced our understanding by predicting its binding affinities and pharmacokinetic profiles.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylazepan-1-yl)-4-oxobutanoic acid represents a cutting-edge molecule at the intersection of organic synthesis and drug discovery. Its unique structure endows it with versatile properties that make it invaluable for both fundamental research and applied therapeutic development. As research continues to uncover new applications and mechanisms of action for this compound, it stands poised to play an increasingly important role in advancing modern medicine.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD